![molecular formula C9H9NO2 B023455 5-Pyridin-3-yloxolan-2-one CAS No. 20971-79-3](/img/structure/B23455.png)
5-Pyridin-3-yloxolan-2-one
Overview
Description
5-Pyridin-3-yloxolan-2-one, also known as this compound, is a useful research compound. Its molecular formula is C9H9NO2 and its molecular weight is 163.17 g/mol. The purity is usually 95%.
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Scientific Research Applications
Molecular Design and Chemical Synthesis
Pyridinyl compounds have been utilized in the design and synthesis of complex molecular structures, demonstrating the versatility of these compounds in chemical synthesis. For example, novel complexes with pyridyl substituents have been developed for application in light-emitting diodes (LEDs) and as catalysts in various chemical reactions, showing the importance of pyridinyl derivatives in advancing materials science and chemical engineering (Huang et al., 2013).
Photophysical Properties
Research into pyridinyl compounds has led to advancements in understanding their photophysical properties, contributing to the development of materials with specific light-emitting capabilities. This includes the synthesis of complexes that exhibit mechanoluminescence and are used in OLEDs, providing insights into the potential for developing more efficient and durable light-emitting materials (Huang et al., 2013).
Coordination Chemistry and Metal Complexes
Pyridinyl derivatives have been integral in forming metal complexes with unique structural and functional properties. These complexes have applications ranging from catalysis to the development of new materials with desirable thermal and electronic properties (Zhang et al., 2013). The design of these complexes often leverages the coordination ability of pyridinyl groups to metals, leading to the formation of structures with specific geometries and functionalities.
Biological Applications
Some pyridinyl-containing compounds have been evaluated for their biological activities, including antimicrobial and anticancer properties. The development of novel synthetic pathways to pyrazolo[3,4-b]pyridines, for instance, has led to compounds with significant biological activities, highlighting the potential of pyridinyl derivatives in drug discovery and pharmacology (El-Borai et al., 2012).
Mechanism of Action
Target of Action
Related compounds such as pyrazolo[3,4-b]pyridin-6-one derivatives have been reported to target tubulin, a protein crucial for cell division .
Mode of Action
Similar compounds like pyrazolo[3,4-b]pyridin-6-one derivatives have been found to inhibit microtubule polymerization by binding to the colchicine site, resulting in inhibition of cell migration, cell cycle arrest in the g2/m phase, and apoptosis of cancer cells .
Biochemical Pathways
Based on the mode of action of similar compounds, it can be inferred that it may affect pathways related to cell division and migration .
Result of Action
Related compounds have been shown to cause cell cycle arrest in the g2/m phase and apoptosis of cancer cells .
Action Environment
It is known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .
Properties
IUPAC Name |
5-pyridin-3-yloxolan-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO2/c11-9-4-3-8(12-9)7-2-1-5-10-6-7/h1-2,5-6,8H,3-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUQJJRAPYHGKLP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)OC1C2=CN=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20943263 | |
Record name | 5-(Pyridin-3-yl)dihydrofuran-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20943263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
20971-79-3 | |
Record name | 2(3H)-Furanone, dihydro-5-(3-pyridyl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0020971793 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-(Pyridin-3-yl)dihydrofuran-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20943263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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